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Compound of Interest

Compound Name: 7-oxotridecanedioic Acid

Cat. No.: B11932497

While the chemical compound 7-oxotridecanedioic acid has documented applications in the
field of drug delivery, a thorough review of scientific and patent literature reveals no evidence to
support its role as a potential endogenous biomarker for any disease or physiological state.

Currently, 7-oxotridecanedioic acid is primarily described as a synthetic intermediate used in
the creation of biodegradable cationic lipids. These lipids are key components of lipid
nanoparticles (LNPs), which are advanced drug delivery systems.[1][2][3][4] LNPs are notably
used for the systemic delivery of RNAI therapeutics and other nucleic acids.[3][4] The structure
of 7-oxotridecanedioic acid allows for the synthesis of complex lipid molecules that can
effectively encapsulate and deliver therapeutic agents to target cells.

Patents related to these synthetic lipids suggest their potential use in treating a wide array of
conditions, including cardiovascular diseases, metabolic disorders, and cancer.[5][6][7]
However, these documents focus on the therapeutic applications of the final lipid nanopatrticle
formulations and do not present any data suggesting that 7-oxotridecanedioic acid itself is
naturally present in biological systems or that its levels correlate with any disease.

Searches for the metabolism of 7-oxotridecanedioic acid, its quantification in biological
samples, or its involvement in any signaling pathways have not yielded any relevant results.
The available information is restricted to its chemical synthesis and its role as a building block
in the development of drug delivery technologies.

Conclusion
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Based on the current body of scientific and technical information, 7-oxotridecanedioic acid is
an artificial molecule synthesized for specific industrial applications in pharmacology and
biotechnology. There is no indication that it is a product of natural metabolic pathways or that it
has any utility as a biomarker. Therefore, an in-depth technical guide on its core data
presentation, experimental protocols for biological samples, and associated signaling pathways
as a biomarker cannot be developed. The foundational evidence for such a role is absent from
the available literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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